Cas no 1270461-18-1 (2-(3,5-dimethylphenyl)azetidine)

• Product Name: 2-(3,5-dimethylphenyl)azetidine
• CAS No: 1270461-18-1
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• CID: 6414659
• PubChem ID: 55282408
• Update Time: 2024-01-15

2-(3,5-dimethylphenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dimethylphenyl)azetidine
• Azetidine, 2-(3,5-dimethylphenyl)-
• 1270461-18-1
• CS-0280832
• EN300-1248585
• AKOS006343355

• Inchi： 1S/C11H15N/c1-8-5-9(2)7-10(6-8)11-3-4-12-11/h5-7,11-12H,3-4H2,1-2H3
• InChI Key： AYKYDTFCMLCYOW-UHFFFAOYSA-N
• SMILES： N1CCC1C1=CC(C)=CC(C)=C1

Computed Properties

• Exact Mass: 161.120449483g/mol
• Monoisotopic Mass: 161.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.984±0.06 g/cm3(Predicted)
• Boiling Point: 254.9±19.0 °C(Predicted)
• pka: 10.72±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Phenylazetidines